Cas no 2248292-47-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate
• CAS No: 2248292-47-7
• MF: C₁₉H₁₄N₆O₅
• MW: 406.35166311264
• CID: 6030125
• PubChem ID: 165976532
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate
• 2248292-47-7
• EN300-6524341

• Inchi： 1S/C19H14N6O5/c26-15(30-25-18(28)13-3-1-2-4-14(13)19(25)29)9-10-20-17(27)12-7-5-11(6-8-12)16-21-23-24-22-16/h1-8H,9-10H2,(H,20,27)(H,21,22,23,24)
• InChI Key： MYBFFECMBWRGIT-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C1C=CC(C2N=NNN=2)=CC=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 406.10256757g/mol
• Monoisotopic Mass: 406.10256757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 147Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate (CAS No. 2248292-47-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]formamido}propanoate, identified by the CAS number 2248292-47-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a tetrazole ring and an isoindole moiety, making it a valuable component in advanced chemical synthesis and material science.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug delivery systems and bioimaging applications. The presence of the tetrazole ring in this molecule enhances its stability and reactivity, making it an ideal candidate for use in pharmaceuticals and biotechnological applications. Additionally, the isoindole moiety contributes to the compound's ability to form stable complexes with metal ions, further expanding its utility in catalysis and sensor technologies.

One of the most notable advancements involving this compound is its role in the development of bioconjugates for targeted drug delivery. Researchers have successfully utilized this compound to create biocompatible materials that can deliver therapeutic agents to specific sites within the body. The ability of this compound to form strong bonds with biomolecules has been extensively studied, with promising results in preclinical models.

Furthermore, the integration of this compound into nanotechnology-based systems has opened new avenues for its application in diagnostics and therapy. Its compatibility with nanomaterials such as graphene oxide and carbon quantum dots has been explored, demonstrating its potential as a versatile building block for advanced nanodevices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups present in the molecule. Recent optimizations in synthetic protocols have significantly improved the scalability of this process, making it more accessible for large-scale production.

The structural complexity of this compound also makes it a valuable tool in studying molecular recognition and self-assembling systems. Its ability to form supramolecular structures has been leveraged in the design of new materials with tailored properties for applications in electronics and photonics.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[4-(1H-1,2,3,4-tetrazol-5-y l)phenyl]formamido}propanoate (CAS No. 2248292) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and compatibility with advanced technologies position it as a key player in future innovations within the fields of medicine, materials science, and nanotechnology.